Cas no 1806385-33-0 (1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one
• CAS No: 1806385-33-0
• MF: C₁₀H₉BrF₂O₃
• MW: 295.077469587326
• CID: 4980121
• Update Time: 2025-10-14

1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one

• Inchi： 1S/C10H9BrF2O3/c1-5(14)9(11)7-3-2-6(15)4-8(7)16-10(12)13/h2-4,9-10,15H,1H3
• InChI Key： JVWLMCUXMHTWHO-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1OC(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 3
• Topological Polar Surface Area: 46.5

Additional information on 1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one (CAS: 1806385-33-0)

The compound 1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one (CAS: 1806385-33-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one, which include a difluoromethoxy group and a hydroxyl group on the phenyl ring. These functional groups are believed to contribute to its enhanced stability and bioavailability, making it a promising candidate for further pharmacological investigation. Researchers have employed advanced synthetic techniques to optimize the production of this compound, ensuring high purity and yield for experimental use.

In vitro and in vivo studies have demonstrated that 1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one exhibits notable activity against specific biological targets. For instance, preliminary data suggest that this compound may act as an inhibitor of certain enzymes involved in inflammatory pathways, positioning it as a potential lead compound for the development of anti-inflammatory drugs. Additionally, its interaction with other molecular targets is currently under investigation, with early results indicating possible applications in oncology and neurology.

The mechanism of action of 1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one is being elucidated through a combination of computational modeling and experimental approaches. Molecular docking studies have provided insights into its binding affinity and selectivity, while kinetic assays have shed light on its inhibitory properties. These findings are crucial for understanding the compound's therapeutic potential and for guiding future structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in the further development of 1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one. Issues such as metabolic stability, toxicity, and formulation need to be addressed to advance this compound toward clinical trials. Ongoing research is focused on optimizing its pharmacokinetic and pharmacodynamic profiles, as well as exploring its compatibility with various drug delivery systems.

In conclusion, 1-Bromo-1-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one (CAS: 1806385-33-0) represents a promising avenue for drug discovery, with its unique chemical structure and biological activity offering multiple opportunities for therapeutic application. Continued research and collaboration across disciplines will be essential to fully realize its potential and overcome existing challenges.